6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.4]octane-8-carboxylic acid

• IUPAC Name: 6-(9H-fluoren-9-ylmethoxycarbonyl)-6-azaspiro[3.4]octane-8-carboxylic acid
• InChI: InChI=1S/C23H23NO4/c25-21(26)20-12-24(14-23(20)10-5-11-23)22(27)28-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-20H,5,10-14H2,(H,25,26)
• InChI Key: CVBBUCZBQNYYCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CN(CC2C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C23H23NO4
• Molecular Weight: 377.4 g/mol
• CAS RN: 2127012-32-0

Description

This compound, also known as 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.4]octane-8-carboxylic acid, has a molecular weight of 377.44. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C23H23NO4/c25-21(26)20-12-24(14-23(20)10-5-11-23)22(27)28-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-20H,5,10-14H2,(H,25,26). This code provides a detailed description of the molecular structure of the compound.

Scientific Research Applications

Electrophilic Amination and C-H Activation

The electrophilic amination of C-H acidic compounds with derivatives similar to the target molecule has been demonstrated, facilitating the introduction of amino groups in acidic positions. This methodology offers new pathways for synthesizing geminal diamino acid derivatives and cyclic dipeptide derivatives, showcasing the compound's utility in constructing complex organic frameworks (Andreae et al., 1992).

Conformationally Constrained Dipeptide Isosteres

Research into bicyclic structures derived from α-amino acids has led to the development of conformationally constrained dipeptide isosteres. These compounds, which resemble the structure , demonstrate potential in peptide synthesis and drug design, offering insights into stereochemical influences on biological activity (Guarna et al., 1999).

Fluorescence Derivatization for Chromatography

In chromatographic analysis, derivatives of the target molecule have been employed as sensitive fluorescence derivatization reagents. This application underscores the compound's relevance in analytical chemistry for the detection and quantification of various organic substrates (Yamaguchi et al., 1987).

Anticonvulsant Activity

Certain azaspiro derivatives, including those similar to the target compound, have been synthesized and evaluated for their anticonvulsant properties. This research highlights the potential therapeutic applications of such molecules in treating seizure disorders (Obniska et al., 2006).

Supramolecular Chemistry and Crystal Engineering

The study of cyclohexane-spirohydantoin derivatives, related to the chemical structure , has provided valuable insights into supramolecular arrangements and crystal engineering. Understanding the interplay between molecular and crystal structures can inform the design of materials with specific properties (Graus et al., 2010).

Mechanism of Action

The mechanism of action of this compound is not clearly defined in the literature.

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.